Cas no 1220020-50-7 (3-Azetidinyl 2-chloroacetate)
3-Azetidinyl 2-chloroacetate Chemical and Physical Properties
Names and Identifiers
-
- 3-AZETIDINYL 2-CHLOROACETATE
- azetidin-3-yl 2-chloroacetate
- 3-Azetidinyl 2-chloroacetate
-
- Inchi: 1S/C5H8ClNO2/c6-1-5(8)9-4-2-7-3-4/h4,7H,1-3H2
- InChI Key: VAQAQBITYJTIOP-UHFFFAOYSA-N
- SMILES: ClCC(=O)OC1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 114
- Topological Polar Surface Area: 38.3
3-Azetidinyl 2-chloroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A033715-125mg |
3-Azetidinyl 2-chloroacetate |
1220020-50-7 | 125mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A033715-250mg |
3-Azetidinyl 2-chloroacetate |
1220020-50-7 | 250mg |
$ 375.00 | 2022-06-08 | ||
| Chemenu | CM300404-1g |
Azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95% | 1g |
$173 | 2023-03-07 | |
| Chemenu | CM300404-5g |
Azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95% | 5g |
$500 | 2023-03-07 | |
| Chemenu | CM300404-5g |
Azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95% | 5g |
$471 | 2021-06-09 | |
| Enamine | EN300-6737766-0.05g |
azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95.0% | 0.05g |
$624.0 | 2025-03-13 | |
| Enamine | EN300-6737766-0.1g |
azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95.0% | 0.1g |
$653.0 | 2025-03-13 | |
| Enamine | EN300-6737766-0.25g |
azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95.0% | 0.25g |
$683.0 | 2025-03-13 | |
| Enamine | EN300-6737766-0.5g |
azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95.0% | 0.5g |
$713.0 | 2025-03-13 | |
| Enamine | EN300-6737766-1.0g |
azetidin-3-yl 2-chloroacetate |
1220020-50-7 | 95.0% | 1.0g |
$743.0 | 2025-03-13 |
3-Azetidinyl 2-chloroacetate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-Azetidinyl 2-chloroacetate
Introduction to 3-Azetidinyl 2-chloroacetate (CAS No: 1220020-50-7)
3-Azetidinyl 2-chloroacetate, identified by the Chemical Abstracts Service Number (CAS No) 1220020-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine class, a heterocyclic structure characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a chloroacetyl substituent at the second carbon position introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.
The 3-Azetidinyl 2-chloroacetate molecule exhibits a high degree of functional diversity, which is leveraged in various synthetic pathways. The chloroacetyl group serves as a versatile handle for further functionalization, enabling the attachment of diverse biomolecules through nucleophilic acyl substitution reactions. This property has made it a staple in medicinal chemistry laboratories, where it is employed to construct pharmacophores for potential therapeutic agents.
In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The azetidine scaffold, in particular, has been extensively studied for its role in modulating biological targets such as enzymes and receptors. 3-Azetidinyl 2-chloroacetate represents an advanced building block that allows chemists to explore new chemical space with the aim of discovering novel therapeutic entities.
One of the most compelling aspects of 3-Azetidinyl 2-chloroacetate is its utility in the development of enzyme inhibitors. The azetidine ring can mimic the transition state or substrate binding conformation of enzymes, while the chloroacetyl moiety can be designed to interact specifically with catalytic residues. This has led to its use in the synthesis of inhibitors for various therapeutic targets, including proteases and kinases, which are implicated in diseases such as cancer and inflammation.
Recent advancements in computational chemistry have further enhanced the appeal of 3-Azetidinyl 2-chloroacetate as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications to this core structure can optimize binding affinity and selectivity against specific biological targets. For instance, computational screening has identified derivatives of 3-Azetidinyl 2-chloroacetate that exhibit potent activity against certain kinases, suggesting their potential as lead compounds for further optimization.
The synthesis of 3-Azetidinyl 2-chloroacetate itself is a testament to modern synthetic methodologies. Traditional approaches often involve multi-step sequences that are both time-consuming and require specialized reagents. However, recent innovations have streamlined these processes, allowing for more efficient and scalable production. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the azetidine ring with high fidelity, while palladium-catalyzed amination strategies have facilitated the introduction of nitrogen-containing substituents.
The pharmaceutical industry has been particularly keen on exploring derivatives of 3-Azetidinyl 2-chloroacetate due to their perceived pharmacological promise. Preclinical studies have shown that certain analogs exhibit desirable biological profiles, including moderate solubility and favorable metabolic stability. These attributes are critical for advancing compounds into clinical development pipelines. Moreover, the ability to fine-tune properties such as lipophilicity and polar surface area through structural modifications offers chemists significant flexibility in optimizing drug-like characteristics.
Another area where 3-Azetidinyl 2-chloroacetate has found utility is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The presence of stereocenters within the azetidine ring allows for the generation of enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities. Researchers have harnessed this property to develop novel catalysts that facilitate enantioselective transformations, thereby expanding the synthetic toolkit available to medicinal chemists.
The role of 3-Azetidinyl 2-chloroacetate in material science is also emerging as an important frontier. Beyond its applications in life sciences, this compound has been explored as a precursor for polymers and coatings that exhibit unique properties such as biodegradability and mechanical strength. The versatility of its functional groups allows for tailored interactions with other monomers or matrices, enabling the creation of materials with tailored performance characteristics.
In conclusion,3-Azetidinyl 2-chloroacetate (CAS No: 1220020-50-7) is a multifaceted compound with broad utility across multiple domains of chemistry and biology. Its structural features make it an ideal candidate for constructing complex molecules with therapeutic potential, while its reactivity enables diverse synthetic transformations. As research continues to uncover new applications for this compound,3-Azetidinyl 2-chloroacetate is poised to remain a cornerstone in both academic and industrial settings.
1220020-50-7 (3-Azetidinyl 2-chloroacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)